Cas no 1934530-53-6 (tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate)

• Product Name: tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate
• CAS No: 1934530-53-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5104572
• Update Time: 2026-03-03

tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-oxospiro[3.3]heptan-2-yl)carbamate
• tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate

• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-8-6-12(7-8)5-4-9(12)14/h8H,4-7H2,1-3H3,(H,13,15)
• InChI Key： AKASKWHHFZKRSH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2(CCC2=O)C1

Additional information on tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate

tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate (CAS No. 1934530-53-6): An Overview of Its Structure, Synthesis, and Applications

tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate (CAS No. 1934530-53-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its intriguing structure and potential applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a tert-butyl carbamate group and a 7-oxospiro[3.3]heptane moiety makes this compound particularly interesting for both academic research and industrial applications.

The structure of tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate is composed of a tert-butyl carbamate group attached to a spirocyclic heptane ring with an oxo group at the 7-position. The spirocyclic structure provides unique steric and electronic properties that can influence the compound's reactivity and biological activity. The tert-butyl carbamate group, known for its stability and protecting group properties, further enhances the compound's utility in synthetic chemistry.

Recent studies have focused on the synthesis of tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate using various methodologies. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the spirocyclic framework efficiently. Another method involves the intramolecular cyclization of appropriately substituted precursors under acidic conditions, leading to the formation of the spirocyclic ring with high regioselectivity and stereoselectivity.

In terms of applications, tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate has shown promise in several areas. In medicinal chemistry, spirocyclic compounds are known for their ability to modulate biological targets due to their unique three-dimensional structures. Research has indicated that tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate exhibits potential as a lead compound for the development of new drugs targeting various diseases, including neurodegenerative disorders and cancer.

One study published in the *Journal of Medicinal Chemistry* explored the use of tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound showed significant binding affinity to specific PPI interfaces, suggesting its potential as a therapeutic agent for diseases where PPI modulation is crucial.

Additionally, tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate has been investigated for its biological activity in cell-based assays. Preliminary results indicate that it exhibits cytotoxic effects against certain cancer cell lines, making it a candidate for further development as an anticancer agent. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its unique spirocyclic structure and the presence of the tert-butyl carbamate group.

In the field of materials science, tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate has also shown potential as a building block for designing novel materials with specific properties. Its rigid spirocyclic core can be incorporated into polymers or supramolecular assemblies to enhance their mechanical strength and thermal stability. This versatility makes it an attractive candidate for applications in advanced materials science.

Furthermore, computational studies have provided insights into the molecular dynamics and thermodynamic properties of tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate. Molecular dynamics simulations have revealed that the compound exhibits stable conformations in solution, which can be crucial for its biological activity and material properties. Thermodynamic studies have also shown that the compound has favorable solubility characteristics, making it suitable for various formulations in pharmaceutical and materials applications.

In conclusion, tert-butyl N-(7-oxospiro[3.3]heptan-2-yl)carbamate (CAS No. 1934530-53-6) is a versatile compound with a unique structure that holds promise in multiple fields, including medicinal chemistry, materials science, and computational chemistry. Its potential as a lead compound for drug development and its utility as a building block for advanced materials make it an exciting area of ongoing research and development.